Cas no 75851-76-2 (Benzenemethanol, α-(2Z)-2-buten-1-yl-)

• Product Name: Benzenemethanol, α-(2Z)-2-buten-1-yl-
• CAS No: 75851-76-2
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 538889
• Update Time: 2023-11-18

Benzenemethanol, α-(2Z)-2-buten-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(2Z)-2-butenyl-
• (1R,3Z)-1-Phenyl-3-pentene-1-ol
• (R,Z)-(+)-1-phenylpent-3-en-1-ol
• CID 101728934
• Benzenemethanol, α-(2Z)-2-buten-1-yl-

• Inchi： 1S/C11H14O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h2-8,11-12H,9H2,1H3/b3-2-/t11-/m1/s1
• InChI Key： GTPNDSIWHNAACI-OTDNITJGSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)C/C=C\C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.991±0.06 g/cm3(Predicted)
• Boiling Point: 263.3±9.0 °C(Predicted)
• pka: 14.22±0.20(Predicted)